Cas no 849458-65-7 (3-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione)

• Product Name: 3-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione
• CAS No: 849458-65-7
• MF: C₁₉H₂₃N₃O₃
• MW: 341.404224634171
• CID: 6783599
• PubChem ID: 2578353
• Update Time: 2025-06-23

3-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Z13867528
• 3-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione
• NCGC00450902-01
• 849458-65-7
• CCG-285375
• CS-0293315
• 3-(2-(Indolin-1-yl)-2-oxoethyl)-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione
• BS-11493
• 3-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione
• AKOS002512264

• Inchi： 1S/C19H23N3O3/c1-13-6-9-19(10-7-13)17(24)22(18(25)20-19)12-16(23)21-11-8-14-4-2-3-5-15(14)21/h2-5,13H,6-12H2,1H3,(H,20,25)
• InChI Key： CCLZDKDIDRROEP-UHFFFAOYSA-N
• SMILES： O=C1C2(CCC(C)CC2)NC(N1CC(N1C2C=CC=CC=2CC1)=O)=O

Computed Properties

• Exact Mass: 341.17394160g/mol
• Monoisotopic Mass: 341.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.7Ų

Additional information on 3-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione

3-[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxoethyl]-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione: A Comprehensive Overview

The compound with CAS No 849458-65-7, commonly referred to as 3-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione, is a complex organic molecule with significant potential in various fields of chemical research and pharmaceutical development. This compound is characterized by its unique spirocyclic structure and the presence of an indole moiety, which contributes to its intriguing chemical properties and biological activity.

Spiro compounds like this one are known for their rigid and compact structures, which often result in enhanced stability and bioavailability. The indole ring system, a key feature of this molecule, is a heterocyclic structure that is widely found in nature and is known for its role in various biological processes. The integration of the indole group into the spirocyclic framework introduces additional complexity and functionality to the molecule.

Recent studies have highlighted the potential of 3-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione in drug discovery efforts. Its ability to act as a scaffold for various functional groups makes it a valuable candidate for designing bioactive molecules with specific therapeutic applications. For instance, researchers have explored its potential as an antimicrobial agent, where its unique structure could disrupt bacterial cell membranes or inhibit key enzymes involved in bacterial metabolism.

The synthesis of this compound involves a multi-step process that typically includes the formation of the spirocyclic core followed by the introduction of the indole group. Advanced techniques such as molecular modeling and computational chemistry have been employed to optimize the synthetic pathway and improve yield. These methods have also provided insights into the molecule's electronic properties and conformational flexibility.

In terms of pharmacological applications, 3-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione has shown promise in targeting specific receptors and enzymes associated with neurological disorders. For example, studies suggest that it may modulate neurotransmitter systems, potentially offering new avenues for treating conditions such as depression or anxiety.

The structural versatility of this compound also makes it a candidate for anticancer drug development. Its ability to inhibit key oncogenic pathways or induce apoptosis in cancer cells has been explored in preclinical models. Furthermore, its spirocyclic structure may enhance its ability to penetrate cellular membranes, improving its efficacy as a therapeutic agent.

From an environmental perspective, understanding the degradation pathways of CAS No 849458-65-7 is crucial for assessing its ecological impact. Recent research has focused on identifying microbial communities capable of metabolizing this compound under various environmental conditions. Such studies are essential for developing strategies to mitigate any potential risks associated with its use or disposal.

In conclusion, 3-[2-(2,3-dihydro-1H-indol-1-y...